1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-fluoro-2-methoxyphenyl)sulfonyl-N-(2-methylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O4S/c1-12(2)11-19-17(21)13-6-8-20(9-7-13)25(22,23)16-10-14(18)4-5-15(16)24-3/h4-5,10,12-13H,6-9,11H2,1-3H3,(H,19,21)
• InChI Key: MUIPCDKBDCEYRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C17H25FN2O4S
• Molecular Weight: 372.5 g/mol

Description

1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique chemical structure, which includes a piperidine ring, a sulfonyl group, and a fluorinated aromatic ring. Its distinct molecular configuration makes it a valuable subject for studies in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide typically involves multiple steps, starting from commercially available starting materials. The process often includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via a sulfonation reaction, typically using sulfonyl chlorides under basic conditions.

Fluorination: The fluorine atom is introduced through a fluorination reaction, often using reagents such as N-fluorobenzenesulfonimide (NFSI).

Final Coupling: The final step involves coupling the fluorinated aromatic ring with the piperidine ring, usually through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorinated aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

• **Substitution